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Compound of Interest

4-Formyl-2-methoxyphenyl
Compound Name:
propionate

Cat. No.: B1348451

An In-depth Technical Guide to the Solubility and Stability of 4-Formyl-2-methoxyphenyl
propionate

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Formyl-2-methoxyphenyl propionate, also known as vanillin propionate, is an organic
compound with potential applications in the pharmaceutical and flavor industries. A thorough
understanding of its solubility and stability is paramount for its effective formulation, storage,
and application. This technical guide provides a comprehensive overview of the available and
inferred physicochemical properties of 4-Formyl-2-methoxyphenyl propionate, alongside
detailed experimental protocols for its analysis.

Physicochemical Properties
Structure:
o IUPAC Name: (4-formyl-2-methoxyphenyl) propanoate[1]

o CAS Number: 174143-90-9[1]

e Molecular Formula: C11H1204[1]
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e Molecular Weight: 208.21 g/mol [1]

Solubility Profile

Direct experimental solubility data for 4-Formyl-2-methoxyphenyl propionate is not readily
available in the public domain. However, solubility characteristics can be inferred from
structurally similar compounds, such as 4-Formyl-2-methoxyphenyl 2-methylpropanoate
(vanillin isobutyrate). It is anticipated that 4-Formyl-2-methoxyphenyl propionate will exhibit
poor aqueous solubility and good solubility in organic solvents.

Table 1: Solubility Data

Solvent Solubility Reference/Justification

Based on the insolubility of the
Water Insoluble (predicted) structurally similar vanillin

isobutyrate.

o ] Based on the miscibility of
Ethanol Miscible (predicted) o )
vanillin isobutyrate in ethanol.

) Vanillin isobutyrate is reported
Methanol Soluble (predicted) }
to be soluble in methanol.[2]

) Vanillin, a related compound, is
Organic Solvents (e.g., ] ]
Soluble (predicted) freely soluble in these

Chloroform, Ether, Acetone) Ivents.[3][4][5]
solvents.

) ] Vanillin isobutyrate is soluble in
QOils Soluble (predicted) |
oils.

Stability Profile

The stability of 4-Formyl-2-methoxyphenyl propionate is dictated by its functional groups: an
aldehyde, an ester, and a methoxy-substituted benzene ring. The aldehyde group is
susceptible to oxidation, while the propionate ester is prone to hydrolysis under both acidic and
basic conditions. The aromatic ring with its electron-donating groups may be sensitive to light.

Table 2: Stability Characteristics and Potential Degradation Pathways
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Condition

Potential
Degradation

Degradation
Products

ReferencelJustifica
tion

Acidic (Hydrolysis)

Ester cleavage

Vanillin and Propionic
Acid

Esters are known to
undergo acid-

catalyzed hydrolysis.
[6]

Basic (Hydrolysis)

Ester cleavage

Vanillate salt and

Propionate salt

Saponification (base-
catalyzed hydrolysis)
of esters is a common

reaction.[6]

Oxidation of the

4-Propionyloxy-3-

Aldehydes are readily

Oxidative ] ] oxidized to carboxylic
aldehyde methoxybenzoic acid )
acids.[3][7][8]
) Vanillin, a related
Potential for ) ]
) ] Complex mixture of compound, is known
Photolytic degradation and i
) ) products to be affected by light.
discoloration
[41[]
N No specific data, but
Generally stable at Decomposition at ) )
Thermal typical for organic

ambient temperatures

elevated temperatures

esters.

Experimental Protocols
Solubility Determination (Shake-Flask Method based on

OECD 105)

This protocol outlines a standard procedure for determining the solubility of a compound in

aqueous and organic solvents.

o Preparation of Saturated Solution:

o Add an excess amount of 4-Formyl-2-methoxyphenyl propionate to a known volume of

the selected solvent (e.g., water, ethanol) in a flask.
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o Seal the flask to prevent solvent evaporation.

o Agitate the mixture at a constant temperature (e.g., 25 °C) for a sufficient period (e.g., 24-
48 hours) to ensure equilibrium is reached. A preliminary test can determine the necessary
equilibration time.[1][10][11][12]

o Separation of Undissolved Solute:

o After equilibration, allow the mixture to stand to let the undissolved solid settle.

o Centrifuge or filter a portion of the supernatant to remove any remaining solid particles.
Ensure the separation method does not alter the composition of the solution.

e Analysis of the Saturated Solution:
o Accurately dilute a known volume of the clear, saturated solution.

o Quantify the concentration of 4-Formyl-2-methoxyphenyl propionate in the diluted
solution using a validated analytical method, such as High-Performance Liquid
Chromatography (HPLC) with UV detection.

e Calculation:

o Calculate the solubility from the measured concentration and the dilution factor. Express
the solubility in units such as mg/mL or mol/L.

Stability Assessment (Forced Degradation Studies
based on ICH Q1A(R2))

Forced degradation studies are essential to identify potential degradation products and
establish the intrinsic stability of the molecule.[13][14][15]

e Acid Hydrolysis:

o Dissolve 4-Formyl-2-methoxyphenyl propionate in a suitable solvent and add a solution
of a strong acid (e.g., 0.1 M HCI).

o Heat the solution (e.g., at 60-80 °C) for a defined period (e.g., 2, 4, 8, 24 hours).
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o At each time point, withdraw a sample, neutralize it, and analyze by a stability-indicating
HPLC method.

o Base Hydrolysis:

o Dissolve the compound in a suitable solvent and add a solution of a strong base (e.g., 0.1
M NaOH).

o Maintain the solution at a controlled temperature (e.g., room temperature or slightly
elevated) for a defined period.

o At each time point, withdraw a sample, neutralize it, and analyze by HPLC. Given the
lability of esters to base, milder conditions may be required.[4]

e Oxidation:

o Dissolve the compound in a suitable solvent and add an oxidizing agent (e.g., 3%
hydrogen peroxide).

o Keep the solution at room temperature for a defined period, protected from light.
o At each time point, withdraw a sample and analyze by HPLC.
e Photostability:

o Expose a solid sample and a solution of the compound to a light source with a specified
output (e.g., consistent with ICH Q1B guidelines).

o Simultaneously, keep a control sample in the dark.
o After a defined exposure period, analyze both the exposed and control samples by HPLC.
e Thermal Degradation:

o Expose a solid sample of the compound to elevated temperatures (e.g., 60°C, 80°C) for a
defined period.

o Analyze the sample at various time points by HPLC.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://resolvemass.ca/forced-degradation-study-ich-guideline/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348451?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Analytical Method: A stability-indicating HPLC method must be developed and validated. This
method should be capable of separating the intact 4-Formyl-2-methoxyphenyl propionate
from all potential degradation products.

Visualizations
Workflow for Solubility Assessment
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End: Solubility Profile

Figure 1: General Workflow for Solubility Assessment

Click to download full resolution via product page

Caption: Figure 1: General Workflow for Solubility Assessment
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Potential Degradation Pathways
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Figure 2: Potential Degradation Pathways
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Caption: Figure 2: Potential Degradation Pathways

Conclusion

While direct experimental data for 4-Formyl-2-methoxyphenyl propionate is limited, a reliable
working profile of its solubility and stability can be established through examination of
structurally related analogs and the application of fundamental chemical principles. It is
predicted to be a water-insoluble compound, soluble in common organic solvents. Key stability
concerns include the potential for hydrolysis of the ester linkage and oxidation of the aldehyde
moiety. The provided experimental protocols offer a robust framework for researchers to
definitively characterize these properties, ensuring the successful development and application
of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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